Cas no 52744-26-0 (Homovanillic Acid Propyl Ester)

Homovanillic Acid Propyl Ester is a synthetic ester derivative of homovanillic acid, commonly utilized in organic synthesis and fragrance applications. Its key advantages include enhanced solubility in organic solvents compared to the parent acid, making it a versatile intermediate in the production of fine chemicals and flavor compounds. The propyl ester group improves volatility and stability, facilitating its use in controlled-release formulations. Additionally, it exhibits consistent purity and reactivity, ensuring reliable performance in research and industrial processes. Its structural properties also make it suitable for studies involving neurotransmitter metabolites or as a reference standard in analytical chemistry.

Homovanillic Acid Propyl Ester structure

52744-26-0 structure

Product Name:Homovanillic Acid Propyl Ester

CAS No:52744-26-0

MF:C₁₂H₁₆O₄

MW:224.253044128418

CID:377349

Update Time:2025-06-09

Homovanillic Acid Propyl Ester Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid,4-hydroxy-3-methoxy-, propyl ester
- Propyl 4-hydroxy-3-methoxyphenylacetate
- Homovanillic Acid Propyl Ester
- propyl 2-(4-hydroxy-3-methoxyphenyl)acetate
- Inchi： 1S/C12H16O4/c1-3-6-16-12(14)8-9-4-5-10(13)11(7-9)15-2/h4-5,7,13H,3,6,8H2,1-2H3
- InChI Key： SYEBQVUZYCJAEQ-UHFFFAOYSA-N
- SMILES： O(C(CC1C=CC(=C(C=1)OC)O)=O)CCC

Computed Properties

Exact Mass: 224.10488
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2.2

Experimental Properties

PSA: 55.76

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TRC	H656300-1g	Homovanillic Acid Propyl Ester	52744-26-0	1g	$ 161.00	2023-09-07
TRC	H656300-10g	Homovanillic Acid Propyl Ester	52744-26-0	10g	$ 1281.00	2023-09-07
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